Cas no 5410-93-5 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, zinc salt (2:1))

• Product Name: 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, zinc salt (2:1)
• CAS No: 5410-93-5
• MF: C₄₀H₂₆N₄O₁₀S₂Zn
• MW: 852.194243907928
• CID: 367755
• PubChem ID: 79426
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, zinc salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, zinc salt (2:1)
• 3-Hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonic acid, monozinc salt
• zinc 2,2'-dihydroxy-1,1'-azonaphthalene-4-sulphonate
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-, zinc salt (2:1)
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, zinc salt (2:1)
• 3-Hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic
• 3-Hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic acid, monozinc salt
• NSC 4203
• 5410-93-5
• DTXSID7063849
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-, zinc salt (2:1)
• SCHEMBL16371184
• 2,2'-Dihydroxyazonaphthalene-4-sulfonic acid, zinc salt
• Zinc 2,2'-dihydroxy-1,1'-azonaphthalene-4-sulfonate
• EINECS 226-486-6
• zinc;3-hydroxy-4-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate

• Inchi： 1S/2C20H14N2O5S.Zn/c2*23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;/h2*1-11,23-24H,(H,25,26,27);/q;;+2/p-2/b2*22-21+;
• InChI Key： LZUCKTGEMRCUTH-JTVZJQPRSA-L
• SMILES： [Zn+2].S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2C=CC=CC1=2)O)O)(=O)(=O)[O-].S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2C=CC=CC1=2)O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 850.038
• Monoisotopic Mass: 850.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 4
• Complexity: 772
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 255A^2

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C